Cas no 165549-99-5 (Carbamothioic acid,[4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester (9CI))

Carbamothioic acid,[4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester (9CI) structure
165549-99-5 structure
Product name:Carbamothioic acid,[4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester (9CI)
CAS No:165549-99-5
MF:C14H16N2O2S
MW:276.35404
CID:143049
PubChem ID:3001553

Carbamothioic acid,[4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid,[4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester (9CI)
    • O-propan-2-yl N-(4-cyano-3-prop-2-enoxyphenyl)carbamothioate
    • Carbamothioic acid, (4-cyano-3-(2-propenyloxy)phenyl)-, O-(1-methylethyl) ester
    • Carbamothioic acid, [4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester
    • DTXSID60167981
    • 165549-99-5
    • O-isopropyl N-(3-allyloxy-4-cyano-phenyl)carbamothioate
    • Inchi: InChI=1S/C14H16N2O2S/c1-4-7-17-13-8-12(6-5-11(13)9-15)16-14(19)18-10(2)3/h4-6,8,10H,1,7H2,2-3H3,(H,16,19)
    • InChI Key: GSFVJZVILJEWFI-UHFFFAOYSA-N
    • SMILES: C=CCOC1=CC(NC(OC(C)C)=S)=CC=C1C#N

Computed Properties

  • Exact Mass: 276.09338
  • Monoisotopic Mass: 276.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • PSA: 54.28

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